molecular formula C13H17N3O3S B8399748 4-(Ethylamino)-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide

4-(Ethylamino)-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide

Cat. No.: B8399748
M. Wt: 295.36 g/mol
InChI Key: ULNGREUDJHQHEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Ethylamino)-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17N3O3S

Molecular Weight

295.36 g/mol

IUPAC Name

N-(3,4-dimethyl-1,2-oxazol-5-yl)-4-(ethylamino)benzenesulfonamide

InChI

InChI=1S/C13H17N3O3S/c1-4-14-11-5-7-12(8-6-11)20(17,18)16-13-9(2)10(3)15-19-13/h5-8,14,16H,4H2,1-3H3

InChI Key

ULNGREUDJHQHEA-UHFFFAOYSA-N

Canonical SMILES

CCNC1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NO2)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium borohydride (71 mg, 3.74 mmol) was added to a solution of acetic acid (740 mg, 12 mmol) in dry benzene (5 ml) with the temperature being kept at 20° C. When the evolution of hydrogen gas had ceased (ca. 5 min), 4-amino-N-(3,4-dimethyl-5-isoxazolyl)benzenesulfonamide (0.5 g, 1.87 mmol) was added in one lot and the reaction mixture was refluxed for 3 h. The reaction was cooled and shaken with saturated sodium bicarbonate solution. The organic layer was then washed with brine (2×20 ml), dried over magnesium sulfate and evaporated. the crude product was purified by column chromatography on silica gel using 1% methanol in chloroform as eluent to give 103 mg (19%) of a colorless oil. Further purification by HPLC gave a white solid, m.p. 123° C.
Quantity
71 mg
Type
reactant
Reaction Step One
Quantity
740 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
19%

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